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Cat. No.: B162701 Get Quote

Introduction

4-Indanol (CAS No: 1641-41-4), also known as 2,3-Dihydro-1H-inden-4-ol, is a chemical

compound utilized in various research and development applications.[1][2] This document

provides a comprehensive overview of the health and safety information for 4-Indanol,
designed for researchers, scientists, and drug development professionals. It covers

toxicological data, handling and storage procedures, emergency protocols, and personal

protective equipment recommendations.

Hazard Identification and Classification
4-Indanol is classified as a hazardous substance.[1][3] It is harmful if swallowed, in contact

with skin, or if inhaled.[1] The compound is also known to cause skin irritation and serious eye

irritation, and may cause respiratory irritation.[1][4][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[4][5]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]
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H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[4][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Indanol is provided in the table

below.

Property Value Reference

Molecular Formula C₉H₁₀O [1][2][5][6][7]

Molecular Weight 134.18 g/mol [2][4][5][6][7]

Appearance
White to yellow to light-brown

powder, crystals, or liquid.
[4]

Melting Point 47 - 51 °C [5]

Boiling Point 245 °C [5]

pKa 10.32 (at 25°C) [5]

LogKOW 2.9861 [1]

Mobility in Soil (KOC) 1647 (Low) [1]

Bioaccumulation Low [1]

Persistence High (Water/Soil and Air) [1]

Toxicological Information
The toxicological properties of 4-Indanol have not been fully investigated.[8] However, it is

classified as an acute toxicant (Category 4) for oral, dermal, and inhalation routes of exposure.

[1][3] It is also a skin and eye irritant and may cause respiratory tract irritation.[1][3]

Quantitative Toxicological Data: Data not available.
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Experimental Protocols: Detailed experimental protocols for toxicological studies on 4-Indanol
are not publicly available.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are crucial to minimize exposure risk.

Handling:

Avoid all personal contact, including inhalation.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Wear appropriate personal protective equipment (PPE).[1]

Storage:

Store in a cool, dry, well-ventilated place.[1][8]

Keep container tightly closed.[1][8]

Store at 2-8°C.[1][5]

Store away from incompatible materials and foodstuff containers.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[1][9]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][9]

Respiratory Protection: If dust or aerosols are generated, use a dust respirator or a supplied-

air respirator for higher concentrations.[1][9]
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The following diagram illustrates the hierarchy of controls for minimizing exposure to hazardous

chemicals like 4-Indanol.

Hierarchy of Controls for 4-Indanol

Elimination
(e.g., use a different process)

Substitution
(e.g., use a less hazardous chemical)

Engineering Controls
(e.g., fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., gloves, goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure to 4-Indanol.

First Aid Measures
In case of exposure to 4-Indanol, follow these first aid measures and seek medical attention.

General Advice:

Consult a physician. Show this safety data sheet to the doctor in attendance. Move out of the

dangerous area.[10]
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If Inhaled:

Remove the person to fresh air and keep them comfortable for breathing.[1] If not breathing,

give artificial respiration.[8]

In Case of Skin Contact:

Wash off with plenty of water.[1] If skin irritation occurs, get medical advice/attention.[1]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and

easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice/attention.[1]

If Swallowed:

Rinse mouth.[1] Call a POISON CENTER or doctor if you feel unwell.[1]

The workflow for first aid response is depicted in the following diagram.
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4-Indanol First Aid Response

Exposure Occurs

Assess Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Plenty of Water Rinse Eyes Cautiously with Water Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for 4-Indanol exposure.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Extinguishing Media: Use extinguishing media suitable for the surrounding area. There is no

restriction on the type of extinguisher which may be used.[1]

Hazards: The substance is non-combustible, but containers may burn.[1] It may emit

corrosive fumes in a fire.[1]
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Procedure: Use fire fighting procedures suitable for the surrounding area. Cool fire-exposed

containers with water spray from a protected location.[1]

Accidental Release Measures:

Minor Spills: Clean up all spills immediately.[1] Avoid breathing dust and contact with skin

and eyes.[1] Wear protective clothing, gloves, safety glasses, and a dust respirator.[1] Use

dry clean-up procedures and avoid generating dust.[1]

Major Spills: Alert emergency services.[1] Control personal contact by wearing protective

clothing.[1] Prevent spillage from entering drains or water courses.[1]

The following diagram outlines the general procedure for handling a chemical spill.
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4-Indanol Spill Response

Spill Occurs

Assess Spill Size

Minor Spill

Small

Major Spill

Large
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Alert Emergency Services

Clean Up with Appropriate Materials

Dispose of Waste Properly

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: Logical workflow for responding to a 4-Indanol spill.
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Disposal Considerations
Dispose of contents and container to an authorized hazardous or special waste collection point

in accordance with local regulations.[1] Recycle wherever possible or consult the manufacturer

for recycling options.[1]

Ecological Information
4-Indanol is expected to have high persistence in both water/soil and air.[1] It has a low

bioaccumulation potential.[1] Due to its low KOC value, it is expected to have low mobility in

soil.[1]

This technical guide is intended to provide essential health and safety information for handling

4-Indanol in a research setting. It is not exhaustive and should be used in conjunction with a

comprehensive risk assessment and adherence to all applicable institutional and regulatory

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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